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Targets and Biological Activities
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Compound Focus: TMI-1
Cat. No.: S545482

TMI-1 is a potent inhibitor of several enzymes from the metalloproteinase family. The table below lists its
reported half-maximal inhibitory concentration (ICso) values for various targets, which measure a

compound's potency.

Target ICso0 Value Description

TACE 8.4 - 8.8 nM Primary target; inhibits release of TNF-a [2] [1].

(ADAM17) [1]

MMP-13 3nM [1] Collagenase 3 [1].

MMP-2 4.7 nM [1] Gelatinase A[1].

MMP-9 12 nM [1] Gelatinase B [1].

MMP-7 26 nM [1] Matrilysin [1].

ADAM-TS-4 100 nM [1] A disintegrin and metalloproteinase with thrombospondin motifs 4

[1].

Its activity translates to specific cellular and physiological effects:

¢ Inhibition of TNF-a Secretion: Effectively suppresses LPS-induced TNF-a production in human
primary monocytes and human whole blood [3] [1].

e Anti-Arthritic Activity: Significantly reduces disease severity in mouse models of collagen-induced
arthritis [1].
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e Impact on Lipoproteins: Alters pro-atherogenic lipoprotein profiles but does not affect the
progression of early atherosclerotic lesions [1].

Experimental Protocols

For researchers looking to work with TMI-1, here are key methodologies from published studies.

Cell Viability and Proliferation Assay (Cancer Research)

This protocol measures the anti-proliferative effects of TMI-1 on cancer cell lines [4] [1].

e Cell Lines: Human breast cancer cells (e.g., SUM149, MDA-MB-231) [4] [1].

e Dosing: Treat cells with TMI-1 across a concentration range (e.g., 0-20 uM) [1].

¢ Incubation Time: 5 days [1].

¢ Result Measurement: Use a cell viability assay kit; calculate EDso values, which for TMI-1 ranged
from 1.3 uM to 8.1 pM in various breast cancer cell lines [4] [1].

Apoptosis Analysis

This protocol confirms the induction of caspase-dependent apoptosis [4] [1].

e Cell Line: SUM149 breast cancer cells [1].

e Dosing: Treat cells with TMI-1 (e.g., 0, 1.25, 5, 10, 20 uM) [1].

¢ Incubation Time: 48 hours [1].

¢ Result Measurement: Use assays to detect the activation of caspases (Caspase-3, -7, -8, -9) and
increased ROS production [4] [1].

Neurite Outgrowth and Neurotoxicity Assay

This protocol assesses the protective effect of TMI-1 against paclitaxel-induced neurotoxicity [4].

e Cell Line: 50B11 immortalized dorsal root ganglion (DRG) neuronal cells [4].
o Differentiation: Differentiate cells using 75 uM forskolin [4].

¢ Induction of Neurotoxicity: Co-treat with paclitaxel (1-100 ng/mL) [4].

¢ Intervention: Administer TMI-1 (0.04-4 ng/mL) alongside paclitaxel [4].

¢ Incubation Time: 24 hours [4].
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¢ Result Measurement: Image neurons and measure neurite length using image analysis software
(e.g., Imaged). TMI-1 was shown to improve neurite growth and reverse paclitaxel-induced damage

[4].

Mechanism of Action Diagrams

To visualize the key mechanisms of TMI-1, the following diagrams were generated using Graphviz's DOT

language.

Cancer Cell Apoptosis Pathway

TMI-1 Induces Cancer Cell Apoptosis

Induces Caspase-Dependent Apoptosis Cell Cycle Arrest (G0/G1) Increased ROS Production

Activation of Caspase-3, -7, -8, -9

Click to download full resolution via product page

TMI-1 triggers apoptosis, cell cycle arrest, and ROS in cancer cells.

Neuroprotection Pathway
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TMI-1 Protects Against Neurotoxicity

Inhibits TACE/ADAM17

Reduces TNF-q, IL-1[3, IL-6

Suppresses PKC/PISK/NF-kB

Reverses TRPV1 Upregulation

Protects from Paclitaxel Neurotoxicity

Click to download full resolution via product page
TMI-1 inhibits TACE, reducing inflammation and TRPV1 to protect neurons.

TMI-1 is a compelling multi-target agent. Its dual capacity to selectively target cancer cells while protecting

healthy neurons makes it a valuable compound for further research and development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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